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Compound of Interest

Compound Name: 2-Anilinophenylacetic acid

Cat. No.: B1207824 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical procedures for the handling and

disposal of 2-Anilinophenylacetic acid, a nonsteroidal anti-inflammatory drug (NSAID) also

known as Diclofenac. Adherence to these guidelines is imperative to ensure personnel safety

and regulatory compliance within a laboratory setting.

Hazard Identification and Classification
2-Anilinophenylacetic acid presents several health and environmental hazards that

necessitate careful handling.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed.[1][2][3]

Skin Irritation (Category 2) H315 Causes skin irritation.[1]

Eye Irritation (Category 2A) H319
Causes serious eye irritation.

[1]

Reproductive Toxicity

(Category 2)
H361

Suspected of damaging fertility

or the unborn child.[1][3]

Specific Target Organ Toxicity

(Repeated Exposure)

(Category 1)

H372

Causes damage to organs

through prolonged or repeated

exposure.[1][3]

Hazardous to the Aquatic

Environment, Long-Term

Hazard (Category 2)

H411
Toxic to aquatic life with long

lasting effects.[1][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. All personnel must be trained in

the proper use and disposal of PPE.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with powder-

free nitrile gloves (ASTM

D6978 standard). Inner glove

tucked under the lab coat cuff,

outer glove over the cuff.[1]

Prevents skin contact and

absorption. Change outer

glove immediately if

contaminated.[1]

Eye and Face Protection

Chemical safety goggles with

side shields. A face shield is

required in addition to goggles

if there is a splash or aerosol

generation risk.[1][4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Body Protection

A disposable, low-permeability,

solid-front gown with long

sleeves and tight-fitting cuffs. A

standard lab coat is not

sufficient.[1]

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

necessary for procedures that

may generate dust or aerosols

(e.g., weighing, preparing

solutions).[1][4]

Prevents inhalation of the

compound, which can be toxic.

Logical Workflow for Donning and Doffing PPE
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Donning Sequence

Doffing Sequence

1. Gown 2. Respirator 3. Goggles/Face Shield 4. Gloves (Outer over cuff)

1. Outer Gloves 2. Gown 3. Goggles/Face Shield 4. Respirator 5. Inner Gloves

Click to download full resolution via product page

Caption: Sequential process for correctly putting on and removing PPE.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Anilinophenylacetic acid is essential to minimize risk.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents and strong acids.[2]

The storage area should be clearly labeled with the appropriate hazard warnings.

Keep the container tightly sealed when not in use.[3]

Step 2: Handling and Weighing (Solid Compound)

All handling of solid 2-Anilinophenylacetic acid must be conducted within a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to control airborne

particles.[1][2]

Before handling, ensure all necessary equipment (spatulas, weigh boats, containers) and

labeled waste bags are inside the containment area.[1]
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To minimize dust generation, do not pour the dry powder. Use a dedicated spatula to

carefully transfer the required amount.[1]

After weighing, decontaminate the spatula and the weighing area using a damp cloth or

towel. Dispose of all cleaning materials as hazardous waste.[1]

Step 3: Experimental Protocol - Solution Preparation

Location: All solution preparations must be performed inside a certified chemical fume hood.

[1][2]

Procedure:

Place a container with the pre-weighed solid 2-Anilinophenylacetic acid on a stir plate

within the fume hood.

Slowly add the desired solvent to the vessel containing the powder to avoid splashing.[1]

If necessary, use sonication or gentle agitation to facilitate dissolution. Keep the container

covered as much as possible during this process.[1]

Once dissolved, securely cap and clearly label the solution with the chemical name,

concentration, solvent, date, and appropriate hazard symbols.

Step 4: Accidental Release Measures

Spill: In the event of a spill, evacuate non-essential personnel from the area.[4]

Containment: Wearing appropriate PPE, contain the spill using absorbent pads or other

suitable materials.[4]

Cleanup: Collect all contaminated materials, including the spilled substance and cleanup

materials, and place them in a sealed, labeled hazardous waste container.[4][5]

Decontamination: Thoroughly clean the spill area.[4]

Disposal Plan
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Proper disposal of 2-Anilinophenylacetic acid and associated waste is crucial to prevent

environmental contamination. Sewer or drain disposal is strictly prohibited.[5]

Waste Segregation and Collection:

Solid Waste: Collect unused or waste 2-Anilinophenylacetic acid, contaminated PPE

(gloves, gowns), and cleanup materials in a designated, compatible, and clearly labeled

hazardous waste container.[5]

Liquid Waste: Collect solutions containing 2-Anilinophenylacetic acid in a separate,

compatible, and labeled hazardous waste container.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

Container Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste," the full chemical name ("2-
Anilinophenylacetic acid" or "Diclofenac"), a clear description of the contents (e.g., "solid,"

"solution in methanol"), the accumulation start date, and the principal investigator's name.[5]

Store sealed waste containers in a designated satellite accumulation area within the

laboratory, ideally in secondary containment.[5]

Final Disposal:

The primary and recommended method for the disposal of 2-Anilinophenylacetic acid is

incineration through a licensed hazardous waste disposal facility.[5]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste. Do not attempt to transport the waste off-site yourself.[5]
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Waste Generation

Solid Waste
(Unused chemical, contaminated PPE)

Segregate into Compatible,
Labeled Hazardous Waste Containers

Liquid Waste
(Contaminated solutions)

Store in Designated
Satellite Accumulation Area
(Secondary Containment)

Contact EHS for Pickup

Licensed Hazardous
Waste Contractor

Incineration
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Caption: Step-by-step process for the safe disposal of 2-Anilinophenylacetic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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